Cas no 6748-70-5 (L-Rhamnose Diethyl Dithioacetal)

• Product Name: L-Rhamnose Diethyl Dithioacetal
• CAS No: 6748-70-5
• MF: C₁₀H₂₂O₄S₂
• MW: 270.409281253815
• CID: 46975
• PubChem ID: 25209258
• Update Time: 2025-06-29

L-Rhamnose Diethyl Dithioacetal Chemical and Physical Properties

Names and Identifiers

• L-Rhamnose diethyl mercaptal
• L-Rhamnose Diethyl Dithioacetal
• L-Rhamnose Diethyl D
• 6-Deoxy-L-mannose diethyl dithioacetal
• 6-Desoxy-L-mannose-diaethyldithioacetal
• L-6-deoxy-mannose diethyl dithioacetal
• L-Rhamnose-diaethyldithioacetal
• L-rhamnose-diethyldithioacetal
• L-RHMANNOSE DIETHYLMERCAPTAL
• Rhamnosediaethylmercaptal
• SCHEMBL4205390
• 6748-70-5
• (2R,3R,4S,5S)-1,1-Bis(ethylthio)hexane-2,3,4,5-tetraol
• (2R,3R,4S,5S)-1,1-Bis(ethylsulfanyl)hexane-2,3,4,5-tetrol
• W-203491
• MKFOCLXLRFQETN-RBXMUDONSA-N
• AKOS025396798
• L-rhamnose-diethylmer-captal

• Inchi： 1S/C10H22O4S2/c1-4-15-10(16-5-2)9(14)8(13)7(12)6(3)11/h6-14H,4-5H2,1-3H3/t6-,7-,8+,9+/m0/s1
• InChI Key： MKFOCLXLRFQETN-RBXMUDONSA-N
• SMILES： S(CC)C([C@@H]([C@@H]([C@H]([C@H](C)O)O)O)O)SCC

Computed Properties

• Exact Mass: 270.09600
• Monoisotopic Mass: 270.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.266g/cm3
• Melting Point: 128-130°C
• Boiling Point: 495.1ºC at 760 mmHg
• Flash Point: 240ºC
• Refractive Index: 1.629
• PSA: 131.52000
• LogP: 0.28220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Dithioacetals

Additional information on L-Rhamnose Diethyl Dithioacetal

Introduction to L-Rhamnose Diethyl Dithioacetal (CAS No. 6748-70-5)

L-Rhamnose Diethyl Dithioacetal, a derivative of the pentose sugar L-rhamnose, is a compound of significant interest in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, characterized by its diethyl dithioacetal group, imparts unique reactivity and functionality that make it a valuable tool in synthetic chemistry and drug development. With a CAS number of 6748-70-5, this compound has garnered attention for its potential applications in various biochemical pathways and its role as an intermediate in the synthesis of more complex molecules.

The importance of L-Rhamnose Diethyl Dithioacetal lies in its ability to participate in various chemical transformations, making it a versatile building block in organic synthesis. The presence of the dithioacetal group enhances its reactivity, allowing it to undergo nucleophilic addition reactions and subsequent transformations that are crucial for the development of novel therapeutic agents. This reactivity has been leveraged in recent studies to explore new synthetic pathways and to develop innovative methods for constructing complex carbohydrate-based molecules.

In recent years, there has been growing interest in the use of carbohydrate derivatives like L-Rhamnose Diethyl Dithioacetal in drug discovery and development. Carbohydrates play a pivotal role in numerous biological processes, and their derivatives are being explored as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. The diethyl dithioacetal moiety in L-Rhamnose Diethyl Dithioacetal provides a handle for further functionalization, enabling the design of molecules with tailored properties for therapeutic applications.

One of the most compelling aspects of L-Rhamnose Diethyl Dithioacetal is its utility in the synthesis of glycosidic linkages, which are essential components of many biologically active molecules. Glycosidases, enzymes that catalyze the hydrolysis of glycosidic bonds, are implicated in various diseases, including cancer and infectious diseases. By developing inhibitors or modulators of these enzymes, researchers aim to develop new treatments that can target these pathological processes. L-Rhamnose Diethyl Dithioacetal has been used as a key intermediate in the synthesis of glycosidase inhibitors, showcasing its importance in medicinal chemistry.

The compound's structural features also make it a valuable tool for studying carbohydrate-protein interactions. Carbohydrates often serve as recognition elements on the surface of cells, mediating processes such as cell adhesion, signaling, and immune responses. Understanding how carbohydrates interact with proteins is crucial for developing therapeutic strategies that target these interactions. L-Rhamnose Diethyl Dithioacetal has been employed in structural studies to elucidate the binding modes of carbohydrates with their protein partners, providing insights that could lead to the development of novel drugs.

Recent advancements in synthetic methodologies have further enhanced the utility of L-Rhamnose Diethyl Dithioacetal. The development of more efficient and selective reactions has allowed researchers to construct complex carbohydrate derivatives with greater precision. These advancements have enabled the synthesis of novel glycosides and other carbohydrate-based molecules that exhibit improved pharmacological properties. The diethyl dithioacetal group provides a versatile platform for further functionalization, allowing chemists to tailor the properties of these molecules for specific applications.

The application of computational chemistry and molecular modeling techniques has also played a significant role in understanding the behavior of L-Rhamnose Diethyl Dithioacetal. These tools have been used to predict the reactivity and stability of this compound under various conditions, providing valuable insights for its use in synthetic chemistry. Additionally, computational studies have helped researchers identify new ways to functionalize L-Rhamnose Diethyl Dithioacetal, opening up new avenues for drug discovery and development.

In conclusion, L-Rhamnose Diethyl Dithioacetal (CAS No. 6748-70-5) is a compound with significant potential in the fields of chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthetic chemistry and drug development. Recent studies have highlighted its importance in the synthesis of glycosidic linkages and its role in studying carbohydrate-protein interactions. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the development of novel therapeutic agents.